Cas no 2172520-37-3 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)cyclohexane-1-carboxylic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)cyclohexane-1-carboxylic acid
• CAS No: 2172520-37-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6195953
• PubChem ID: 165511648
• Update Time: 2025-05-20

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)cyclohexane-1-carboxylic acid
• 2172520-37-3
• 3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)cyclohexane-1-carboxylic acid
• EN300-1555057

• Inchi： 1S/C28H34N2O5/c1-2-19(26(31)29-15-18-8-7-9-20(14-18)27(32)33)16-30-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,18-20,25H,2,7-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BHESDIDWFMMLRW-UHFFFAOYSA-N
• SMILES： OC(C1CCCC(CNC(C(CC)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)cyclohexane-1-carboxylic acid

Comprehensive Guide to 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)cyclohexane-1-carboxylic acid (CAS No. 2172520-37-3)

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)cyclohexane-1-carboxylic acid (CAS No. 2172520-37-3) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in solid-phase peptide synthesis (SPPS), a technique that has gained significant attention due to its applications in drug discovery and biotechnology. Researchers and pharmaceutical companies frequently search for high-purity Fmoc-amino acids to ensure efficient peptide chain assembly, making this compound a valuable building block in modern medicinal chemistry.

The molecular structure of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)cyclohexane-1-carboxylic acid features a cyclohexane carboxylic acid core with an Fmoc-protected amino group, which provides excellent stability during peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is particularly important as it can be removed under mild basic conditions, preventing damage to the growing peptide chain. This characteristic has made Fmoc-based peptide synthesis one of the most popular methods in contemporary research, especially for developing novel therapeutics and diagnostic agents.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted drug delivery systems. The compound 2172520-37-3 serves as a critical component in creating peptide-based drugs, which are increasingly preferred for their high specificity and reduced side effects compared to traditional small molecule drugs. Pharmaceutical researchers often look for reliable Fmoc-amino acid suppliers to support their work in developing treatments for conditions ranging from metabolic disorders to cancer immunotherapy.

The synthesis and application of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)cyclohexane-1-carboxylic acid align with current trends in green chemistry and sustainable pharmaceutical production. Many laboratories are now searching for environmentally friendly peptide synthesis methods, and this compound's compatibility with reduced solvent systems and microwave-assisted synthesis makes it particularly attractive. The cyclohexane moiety in its structure also contributes to enhanced peptide stability, addressing another common concern in peptide drug development.

Quality control is paramount when working with Fmoc-protected amino acid derivatives like 2172520-37-3. Analytical techniques such as HPLC, mass spectrometry, and NMR are essential for verifying the purity and identity of this compound. Researchers frequently search for certified reference materials and analytical standards to ensure reproducible results in their peptide synthesis projects. The growing emphasis on quality by design (QbD) in pharmaceutical manufacturing has further increased the importance of using high-quality building blocks like this Fmoc-amino acid derivative.

The storage and handling of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)cyclohexane-1-carboxylic acid require proper attention to maintain its stability. The compound should typically be stored in a cool, dry environment, protected from light and moisture. These storage conditions are frequently searched by laboratory technicians and researchers working with sensitive chemical reagents. Proper handling ensures the compound's performance in automated peptide synthesizers, which are becoming increasingly common in both academic and industrial settings.

Looking toward the future, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)cyclohexane-1-carboxylic acid is expected to play a significant role in emerging fields such as peptide-based vaccines and antimicrobial peptides. The COVID-19 pandemic has heightened interest in novel vaccine technologies, and peptide-based approaches are being actively explored. Additionally, with the rise of antibiotic resistance, researchers are investigating antimicrobial peptides as potential solutions, creating new opportunities for specialized amino acid derivatives like this compound.

For researchers sourcing 2172520-37-3, it's important to consider factors such as batch-to-batch consistency, supplier reliability, and technical support. These considerations are particularly crucial for projects involving GMP-compliant peptide synthesis or clinical-stage drug development. The pharmaceutical industry's increasing focus on regulatory compliance and documentation requirements has made these aspects critical in selecting chemical building blocks for therapeutic applications.